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Compound of Interest

Compound Name: GJ071 oxalate

Cat. No.: B1671565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and biological

properties of GJ071 oxalate. The information is compiled from publicly available scientific

literature and chemical supplier data.

Chemical and Physical Properties
GJ071 oxalate is a small molecule that has been identified as a nonsense suppressor.[1] It is

typically supplied as a white to off-white solid.[2]
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Property Value Source

Chemical Formula C20H29N3O7S [1][2][3]

Molecular Weight 455.53 g/mol

CAS Number 1216676-34-4

IUPAC Name

4-(benzo[d]dioxol-5-ylmethyl)-

N-(3-ethoxypropyl)piperazine-

1-carbothioamide oxalate

Synonyms GJ-071, GJ071, GJ 071

Appearance White to off-white solid

Purity ≥95%

Solubility
DMSO: 125 mg/mL (274.41

mM) (requires sonication)

Storage

Store at -20°C for long-term

storage. Stock solutions can

be stored at -80°C for up to 6

months or at -20°C for up to 1

month.

Elemental Analysis:

Element Percentage

Carbon (C) 52.73%

Hydrogen (H) 6.42%

Nitrogen (N) 9.22%

Oxygen (O) 24.59%

Sulfur (S) 7.04%

(Source:)
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Mechanism of Action and Biological Activity
GJ071 oxalate is a read-through compound that induces the suppression of nonsense

mutations. Its primary biological activity is the induction of ATM (Ataxia-Telangiectasia Mutated)

kinase activity in cells that harbor premature termination codons (PTCs), specifically TGA and

TAG stop codons. By facilitating the read-through of these PTCs, GJ071 oxalate allows for the

synthesis of a full-length, functional ATM protein. This mechanism of action makes it a valuable

research tool for studying genetic disorders caused by nonsense mutations, such as Ataxia-

Telangiectasia.
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Proposed signaling pathway of GJ071 oxalate.

Experimental Protocols
Detailed experimental protocols for the characterization of GJ071 oxalate are not widely

published. However, standard methodologies for determining the physicochemical properties of

small organic molecules can be applied.

3.1. Determination of Melting Point (Capillary Method)

The melting point of a pure organic solid is a key indicator of its purity. A sharp melting range is

characteristic of a pure compound, while impurities typically depress and broaden the melting

range.

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.
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Procedure:

A small amount of finely powdered GJ071 oxalate is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus alongside a

calibrated thermometer.

The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) near the

expected melting point.

The temperature at which the solid first begins to liquefy and the temperature at which it

becomes completely liquid are recorded as the melting range.

3.2. Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is considered the "gold standard" for determining the thermodynamic

solubility of a compound.

Apparatus: Analytical balance, flasks with stoppers, constant temperature shaker bath,

filtration system (e.g., syringe filters), analytical instrumentation for quantification (e.g.,

HPLC-UV).

Procedure:

An excess amount of GJ071 oxalate is added to a known volume of the desired aqueous

buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

The flask is agitated in a constant temperature shaker bath for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached.

After equilibration, the suspension is allowed to settle, and the supernatant is carefully

removed and filtered to separate the undissolved solid.

The concentration of GJ071 oxalate in the clear, saturated solution is then determined

using a suitable analytical method, such as HPLC-UV.

Physicochemical Characterization Workflow
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The following diagram outlines a general workflow for the comprehensive physicochemical

characterization of a small molecule drug candidate like GJ071 oxalate.

Physicochemical Characterization Workflow
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General workflow for physicochemical characterization.

Conclusion
GJ071 oxalate is a promising research compound with a defined mechanism of action related

to the suppression of nonsense mutations. The data presented in this guide, including its

chemical and physical properties, provide a foundational understanding for researchers in the
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fields of drug discovery and molecular biology. While specific data on properties such as

melting point and pKa are not readily available in the public domain, the standardized protocols

outlined here can be employed for their determination. Further investigation into the

physicochemical characteristics of GJ071 oxalate will be crucial for its potential development

and application in therapeutic strategies for genetic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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